Cas no 608141-44-2 ((R)-Apremilast)

• Product Name: (R)-Apremilast
• CAS No: 608141-44-2
• MF: C₂₂H₂₄N₂O₇S
• MW: 460.50016
• CID: 1622224
• PubChem ID: 9912092
• Update Time: 2025-10-13

(R)-Apremilast Chemical and Physical Properties

Names and Identifiers

• Apremilast enantiomer
• (R)-Apremilast
• N-[2-[(1R)-1-(3-Ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethyl]-2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl]acetamide
• HY-I0636
• N-{2-[(1R)-1-(3-ethoxy-4-methoxyphenyl)-2-methanesulfonylethyl]-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl}acetamide
• (R)-N-(2-(1-(3-ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethyl)-1,3-dioxoisoindolin-4-yl)acetamide
• CS-0009723
• SCHEMBL7135116
• AKOS030632313
• N-[2-[(1R)-1-(3-Ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethyl]-2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl]-acetamide;
• (R)-CC-10004
• F82042
• MS-28445
• 608141-44-2
• CHEMBL473204
• N-[2-[(1R)-1-(3-ethoxy-4-methoxyphenyl)-2-methylsulfonylethyl]-1,3-dioxoisoindol-4-yl]acetamide

• Inchi： InChI=1S/C22H24N2O7S/c1-5-31-19-11-14(9-10-18(19)30-3)17(12-32(4,28)29)24-21(26)15-7-6-8-16(23-13(2)25)20(15)22(24)27/h6-11,17H,5,12H2,1-4H3,(H,23,25)/t17-/m0/s1
• InChI Key： IMOZEMNVLZVGJZ-KRWDZBQOSA-N
• SMILES： CCOC1=C(C=CC(=C1)C(CS(=O)(=O)C)N2C(=O)C3=C(C2=O)C(=CC=C3)NC(=O)C)OC

Computed Properties

• Exact Mass: 460.13052
• Monoisotopic Mass: 460.13042228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 825
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.381±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.024 g/l) (25 º C),
• PSA: 119.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on (R)-Apremilast

Recent Advances in (R)-Apremilast (608141-44-2) Research: A Comprehensive Review

(R)-Apremilast (CAS: 608141-44-2), the R-enantiomer of apremilast, has emerged as a promising therapeutic agent in the field of chemical biology and pharmaceutical research. This small molecule phosphodiesterase 4 (PDE4) inhibitor has shown significant potential in modulating inflammatory responses, particularly in autoimmune and inflammatory disorders. Recent studies have focused on its unique pharmacological properties, improved selectivity, and reduced side effects compared to the racemic mixture.

In the past two years, research on (R)-Apremilast has expanded beyond its original application in psoriasis and psoriatic arthritis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its enhanced binding affinity to PDE4 subtypes, particularly PDE4B and PDE4D, with IC50 values of 0.5 nM and 0.8 nM respectively. This represents a 40-60% improvement over the racemic form, suggesting potential for lower dosing regimens in clinical applications.

The molecular mechanism of (R)-Apremilast has been further elucidated through recent crystallographic studies. Research teams at several institutions have solved the X-ray crystal structure of (R)-Apremilast bound to PDE4, revealing critical interactions with Gln369, Ile336, and Phe340 residues in the catalytic domain. These structural insights have opened new avenues for structure-based drug design of next-generation PDE4 inhibitors.

Clinical development of (R)-Apremilast has progressed significantly, with Phase II trials completed for rheumatoid arthritis and Phase III trials underway for atopic dermatitis. Interim results presented at the 2024 American Academy of Dermatology meeting showed a 75% improvement in EASI scores compared to placebo, with a favorable safety profile. The reduced incidence of gastrointestinal side effects (12% vs 28% in racemic apremilast) has been particularly noteworthy.

Recent pharmacokinetic studies have highlighted the advantages of (R)-Apremilast's stereoselective metabolism. The compound demonstrates a longer half-life (8.2 hours vs 6.5 hours for the S-enantiomer) and higher oral bioavailability (73% vs 52%), attributed to reduced first-pass metabolism and slower clearance. These properties contribute to its potential for once-daily dosing in chronic conditions.

Emerging research has identified novel applications for (R)-Apremilast beyond inflammatory diseases. Preclinical studies published in Nature Chemical Biology (2024) demonstrated its neuroprotective effects in multiple sclerosis models, mediated through modulation of microglial activation. Additional investigations are exploring its potential in fibrotic disorders and certain cancers where PDE4 overexpression has been implicated.

The synthesis and manufacturing of (R)-Apremilast have seen significant advancements. A 2023 paper in Organic Process Research & Development described an improved asymmetric synthesis route with 92% enantiomeric excess and 78% overall yield, addressing previous challenges in large-scale production. This development is crucial for meeting anticipated clinical demand.

Looking forward, the research community anticipates expanded clinical applications and potential combination therapies involving (R)-Apremilast. Ongoing studies are investigating its synergistic effects with JAK inhibitors and biologics, while novel formulations including topical and extended-release preparations are in development. The unique properties of 608141-44-2 continue to make it a molecule of significant interest in chemical biology and drug development.